[1-(3,5-Difluorophenyl)ethyl](2-methylpropyl)amine

• Molecular Formula: C12H17F2N
• Molecular Weight: 213.27 g/mol
• IUPAC Name: N-[1-(3,5-difluorophenyl)ethyl]-2-methylpropan-1-amine
• InChI: InChI=1S/C12H17F2N/c1-8(2)7-15-9(3)10-4-11(13)6-12(14)5-10/h4-6,8-9,15H,7H2,1-3H3
• InChI Key: FZWMHZMJVQTVHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(C)C1=CC(=CC(=C1)F)F

Description

1-(3,5-Difluorophenyl)ethylamine is a secondary amine featuring a 3,5-difluorophenyl group attached to an ethyl chain and a 2-methylpropyl (isobutyl) substituent. Its molecular formula is C₁₂H₁₆F₂N, with a molecular weight of ~212.26 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3,5-Difluorophenyl)ethylamine typically involves the reaction of 3,5-difluorobenzyl chloride with 2-methylpropylamine under controlled conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then heated to a specific temperature to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

On an industrial scale, the production of 1-(3,5-Difluorophenyl)ethylamine may involve continuous flow processes to enhance efficiency and yield. The use of advanced catalysts and optimized reaction conditions can further improve the scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

1-(3,5-Difluorophenyl)ethylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives with altered functional groups.

Substitution: The difluorophenyl group can undergo substitution reactions with various nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield difluorophenyl ketones, while reduction can produce various amine derivatives.

Scientific Research Applications

Chemistry

In chemistry, 1-(3,5-Difluorophenyl)ethylamine is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound may be used as a probe to study the interactions of fluorinated aromatic compounds with biological macromolecules. Its difluorophenyl group can enhance binding affinity and specificity in biochemical assays.

Medicine

In medicinal chemistry, 1-(3,5-Difluorophenyl)ethylamine is investigated for its potential therapeutic properties. Fluorinated compounds often exhibit improved pharmacokinetic properties, making them attractive candidates for drug development.

Industry

In the industrial sector, this compound can be utilized in the production of specialty chemicals and advanced materials. Its unique chemical properties make it suitable for applications in coatings, adhesives, and polymers.

Mechanism of Action

The mechanism of action of 1-(3,5-Difluorophenyl)ethylamine involves its interaction with specific molecular targets. The difluorophenyl group can engage in π-π interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds with polar functional groups. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Phenyl Substituents	Amine Substituents	Key Properties/Applications
1-(3,5-Difluorophenyl)ethylamine	C₁₂H₁₆F₂N	212.26	3,5-difluoro	2-methylpropyl (isobutyl)	High lipophilicity; potential drug intermediate
(S)-1-(3,6-Dibromopyridin-2-yl)-2-(3,5-difluorophenyl)ethan-1-amine	C₁₃H₁₁Br₂F₂N₂	392.3	3,5-difluoro	3,6-dibromopyridin-2-yl	Bromine enhances halogen bonding; antiviral synthesis
N-((3,5-Diethylphenyl)(naphthalen-1-yl)methyl)propan-2-amine	C₂₄H₂₈N	~330.47	3,5-diethyl	Propan-2-amine (isopropyl)	Enhanced hydrophobic interactions; catalytic applications
(R)-N-((3,5-Bis(trifluoromethyl)phenyl)(naphthalen-1-yl)methyl)-N-isopropyldinaphtho[...]	Complex	>500	3,5-bis(trifluoromethyl)	Dinaphtho dioxaphosphine	High steric bulk; asymmetric catalysis
Lenacapavir sodium (HIV-1 capsid inhibitor)	C₃₉H₃₁ClF₁₀N₇NaO₅S₂	990.3	3,5-difluoro (partial)	Complex substituents	Long-acting HIV treatment; capsid inhibition
Methyl(2-methylpropyl)amine	C₅H₁₃N	87.17	None	Methyl and isobutyl	Simple amine; organic synthesis building block

Substituent Effects on Physicochemical Properties

• Fluorine vs. Bromine: The 3,5-difluorophenyl group in the target compound improves metabolic stability and membrane permeability compared to non-fluorinated analogs. In contrast, bromine in the dibromopyridinyl analog (392.3 g/mol) increases molecular weight and enables halogen bonding, critical for target protein interactions . Bis(trifluoromethyl) substituents () introduce extreme electronegativity and steric bulk, favoring electron-deficient aromatic systems for catalysis .

• Alkyl vs. Aromatic Amine Substituents :

  • The isobutyl group in the target compound balances lipophilicity and steric accessibility, whereas isopropyl in ’s compound reduces steric hindrance, favoring faster reaction kinetics .
  • Dinaphtho dioxaphosphine in creates a rigid, chiral environment for enantioselective catalysis .

Pharmacological Relevance

• Diethylphenyl () and naphthyl groups prioritize hydrophobic binding, useful in receptor antagonists .

Biological Activity

1-(3,5-Difluorophenyl)ethylamine is a compound of interest in medicinal chemistry and pharmacology due to its potential biological activities. The unique structural features of this compound, particularly the difluorophenyl moiety and the branched alkane amine group, suggest a range of interactions with biological targets. This article reviews the available literature on its biological activity, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Characteristics

The compound consists of a difluorophenyl group attached to a 2-methylpropyl amine. The presence of fluorine atoms is significant as it can enhance lipophilicity and influence the compound's interaction with biological membranes.

Biological Activity Overview

Preliminary studies indicate that 1-(3,5-Difluorophenyl)ethylamine exhibits various biological activities:

• Antidepressant Effects : Similar compounds have shown efficacy in modulating neurotransmitter systems, particularly serotonin and norepinephrine pathways. The amine group is often linked to antidepressant properties due to its role in neurotransmitter modulation.
• Anti-inflammatory Properties : The difluorophenyl group may facilitate interactions with inflammatory mediators, suggesting potential anti-inflammatory effects.
• Anticancer Potential : Compounds with similar structures have demonstrated cytotoxicity against various cancer cell lines. This suggests that 1-(3,5-Difluorophenyl)ethylamine could also possess anticancer properties warranting further investigation.

The mechanisms underlying the biological activity of 1-(3,5-Difluorophenyl)ethylamine are not fully elucidated but may involve:

• Receptor Modulation : Interaction with neurotransmitter receptors such as serotonin and norepinephrine receptors could explain its antidepressant effects.
• Enzyme Inhibition : Potential inhibition of enzymes involved in inflammatory pathways may contribute to its anti-inflammatory activity.
• Cell Cycle Interference : Similar compounds have been shown to disrupt cell cycle progression in cancer cells, leading to apoptosis.

Case Studies and Research Findings

Research on compounds structurally related to 1-(3,5-Difluorophenyl)ethylamine provides insights into its potential effects:

• Antidepressant Activity : A study found that analogs with similar amine structures exhibited significant antidepressant-like effects in animal models. These compounds increased levels of neurotransmitters in the brain, supporting their role as potential antidepressants .
• Cytotoxicity Against Cancer Cells : In vitro studies demonstrated that related compounds showed selective cytotoxicity towards various cancer cell lines, highlighting the need for empirical testing of 1-(3,5-Difluorophenyl)ethylamine against specific cancer types .
• Inflammatory Response Modulation : Research indicated that related amines could modulate inflammatory cytokine production in vitro, suggesting a pathway through which 1-(3,5-Difluorophenyl)ethylamine might exert anti-inflammatory effects .

Comparative Analysis

To better understand the potential of 1-(3,5-Difluorophenyl)ethylamine, a comparison with structurally similar compounds is useful:

Compound Name	Structural Features	Antidepressant Activity	Cytotoxicity	Anti-inflammatory Effects
1-(3,4-Dichlorophenyl)ethanamine	Chlorinated phenyl group	Yes	Moderate	Yes
1-(2-Fluorophenyl)ethanamine	Monofluorinated phenyl group	Moderate	Low	No
1-(Phenylethyl)amine	Unsubstituted phenyl group	Broad spectrum	High	Moderate

This table illustrates that while some analogs exhibit significant activity across various domains, the unique fluorination pattern in 1-(3,5-Difluorophenyl)ethylamine may enhance its biological profile.